Cas no 1546332-51-7 (5-amino-1-cyclopropylpiperidine-3-carboxylic acid)

• Product Name: 5-amino-1-cyclopropylpiperidine-3-carboxylic acid
• CAS No: 1546332-51-7
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5101548
• Update Time: 2025-05-25

5-amino-1-cyclopropylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-amino-1-cyclopropyl-
• 5-amino-1-cyclopropylpiperidine-3-carboxylic acid

• Inchi： 1S/C9H16N2O2/c10-7-3-6(9(12)13)4-11(5-7)8-1-2-8/h6-8H,1-5,10H2,(H,12,13)
• InChI Key： HGGHUPUMOUOJEC-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CC(N)CC(C(O)=O)C1

Additional information on 5-amino-1-cyclopropylpiperidine-3-carboxylic acid

Research Briefing on 5-amino-1-cyclopropylpiperidine-3-carboxylic acid (CAS: 1546332-51-7): Recent Advances and Applications

The compound 5-amino-1-cyclopropylpiperidine-3-carboxylic acid (CAS: 1546332-51-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 5-amino-1-cyclopropylpiperidine-3-carboxylic acid as a versatile building block in the synthesis of novel bioactive compounds. Its piperidine scaffold, combined with the cyclopropyl and carboxylic acid functional groups, offers a unique pharmacophore that can interact with diverse biological targets. Researchers have successfully incorporated this molecule into the design of enzyme inhibitors, receptor modulators, and antimicrobial agents, demonstrating its broad utility in medicinal chemistry.

A key breakthrough in 2023 involved the application of 5-amino-1-cyclopropylpiperidine-3-carboxylic acid in the development of novel kinase inhibitors. The compound's rigid structure was found to enhance binding affinity and selectivity when incorporated into ATP-competitive inhibitors. Particularly noteworthy was its use in the design of selective JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases.

From a synthetic chemistry perspective, recent publications have described improved routes for the preparation of 5-amino-1-cyclopropylpiperidine-3-carboxylic acid with higher yields and better stereochemical control. One study published in the Journal of Medicinal Chemistry (2024) detailed a novel asymmetric synthesis approach that achieved >99% enantiomeric purity, addressing previous challenges in obtaining optically pure material for biological testing.

The compound's physicochemical properties have also been extensively characterized in recent work. Computational studies have provided insights into its conformational preferences and hydrogen bonding capabilities, which are crucial for rational drug design. These studies have revealed that the cyclopropyl group induces significant conformational restriction, potentially contributing to enhanced target specificity in derived compounds.

Emerging applications in radiopharmaceutical development have been reported, where 5-amino-1-cyclopropylpiperidine-3-carboxylic acid serves as a chelating scaffold for metal-based diagnostic agents. Its ability to form stable complexes with various radionuclides while maintaining favorable pharmacokinetic properties makes it particularly valuable for PET imaging probe development.

Looking forward, the unique structural features of 5-amino-1-cyclopropylpiperidine-3-carboxylic acid continue to inspire novel applications in drug discovery. Current research efforts are exploring its potential in targeted protein degradation strategies and as a component of covalent inhibitors. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.